Cas no 94192-17-3 (3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)

• Product Name: 3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid
• CAS No: 94192-17-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD06408967
• CID: 810819
• PubChem ID: 3293456
• Update Time: 2025-04-19

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-propanoicacid, 3-(4-methylphenyl)-
• 3-[3-(4-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]PROPANOIC ACID
• 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-propanoic acid
• 3-(p-tolyl-[1,2,4]oxadiazol-5-yl)-propionic acid
• 3-(p-Tolyl-[1,2,4]oxadiazol-5-yl)-propionsaeure
• 3-<(3-p-Tolyl)-1,2,4-oxadiazol-5-yl>propionic acid
• EN300-14941
• SCHEMBL1684613
• 3-(3-p-Tolyl-1,2,4-oxadiazol-5-yl)propanoic acid
• MFCD06408967
• DTXSID40391141
• 3-[3-(4-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]PROPANOICACID
• 3-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)propanoicacid
• 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid, AldrichCPR
• SR-01000119134-1
• AKOS000349165
• 3-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)propanoic acid
• A916754
• CS-0199906
• SR-01000119134
• CHEMBL2442674
• FT-0679011
• AS-31853
• 94192-17-3
• 3-(3-P-TOLYL-[1,2,4]OXADIAZOL-5-YL)-PROPIONIC ACID
• Z57674485
• 3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid

• MDL： MFCD06408967
• Inchi： 1S/C12H12N2O3/c1-8-2-4-9(5-3-8)12-13-10(17-14-12)6-7-11(15)16/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： DEEIJRMZDVOOAA-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 143-145 °C
• Boiling Point: 437.8±55.0 °C at 760 mmHg
• Flash Point: 218.6±31.5 °C
• Refractive Index: 1.563
• PSA: 76.22000
• LogP: 2.06220
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles